Cas no 2137463-49-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137463-49-9
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5256185
• PubChem ID: 165951283
• Update Time: 2025-07-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137463-49-9
• EN300-364007
• 4,5-dimethyl-1-(methylamino)hexane-2,4-diol
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H21NO2/c1-7(2)9(3,12)5-8(11)6-10-4/h7-8,10-12H,5-6H2,1-4H3
• InChI Key： BBMJJHYEDDKYCU-UHFFFAOYSA-N
• SMILES： OC(C)(CC(CNC)O)C(C)C

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±25.0 °C(Predicted)
• pka: 14.90±0.29(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Chemical Compound CAS No. 2137463-49-9: A Comprehensive Overview

The chemical compound with CAS Registry Number 2137463-49-9, currently referred to as "INDEX NAME NOT YET ASSIGNED," is a subject of growing interest in the scientific community. This compound has been identified through advanced analytical techniques and is being explored for its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. Recent studies have shed light on its unique properties, making it a promising candidate for innovative solutions in these domains.

Key characteristics of CAS No. 2137463-49-9 include its molecular structure, which contributes to its stability and reactivity under specific conditions. Researchers have employed computational modeling to predict its behavior in different chemical environments, revealing potential for use in catalytic processes and as a precursor in organic synthesis. The compound's ability to form stable complexes with other elements has also been a focal point of recent investigations.

In terms of synthesis methods, scientists have developed novel techniques to produce CAS No. 2137463-49-9 efficiently. These methods leverage green chemistry principles, minimizing environmental impact while ensuring high yields. The use of renewable resources and energy-efficient processes has been emphasized in these synthetic approaches, aligning with global sustainability goals.

One of the most exciting developments involving CAS No. 2137463-49-9 is its potential application in pharmaceutical research. Preliminary studies suggest that the compound may exhibit bioactive properties, making it a candidate for drug development. Researchers are exploring its ability to interact with specific biological targets, which could lead to the creation of new therapeutic agents for treating various diseases.

Environmental applications are another area where CAS No. 2137463-49-9 shows promise. Studies have demonstrated its effectiveness in pollutant degradation, particularly in breaking down organic contaminants in water systems. This property could be harnessed for developing cost-effective and eco-friendly solutions for water treatment and pollution control.

The safety profile of CAS No. 2137463-49-9 has also been evaluated, with findings indicating minimal toxicity under controlled conditions. This makes it a safer alternative to some traditional chemicals used in industrial processes. However, further research is needed to fully understand its long-term effects and ensure safe handling practices.

In conclusion, CAS No. 2137463-49-9 represents a significant advancement in chemical research, offering diverse possibilities across multiple industries. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in science and technology today.